Cas no 2680700-32-5 (benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate)

• Product Name: benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2680700-32-5
• MF: C₁₆H₁₃BrN₂O₃S
• MW: 393.255021810532
• CID: 5621155
• PubChem ID: 165933432
• Update Time: 2025-06-10

benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302834
• 2680700-32-5
• benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate

• Inchi： 1S/C16H13BrN2O3S/c1-21-12-7-11(17)8-13-14(12)18-15(23-13)19-16(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key： NUWJVUUWWJTRFE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(NC(=O)OCC1C=CC=CC=1)=N2)OC

Computed Properties

• Exact Mass: 391.98303g/mol
• Monoisotopic Mass: 391.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.7Ų

Additional information on benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate

Introduction to Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680700-32-5)

Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate, with the chemical formula C₁₄H₁₂N₂O₃S and a CAS number of 2680700-32-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzothiazole derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyl carbamate moiety and a substituted benzothiazole ring, make it a promising candidate for further investigation in medicinal chemistry.

The benzothiazole core is a heterocyclic aromatic compound that has garnered considerable attention due to its wide range of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of various substituents into the benzothiazole ring can modulate its biological activity, making it a versatile scaffold for drug discovery. In the case of Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate, the presence of both bromo and methoxy groups on the benzothiazole ring enhances its potential pharmacological properties.

The carbamate functional group in this compound plays a crucial role in its biological activity. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, metabolic diseases, and cancer. The benzyl group attached to the carbamate moiety not only stabilizes the molecule but also influences its solubility and bioavailability, which are critical factors in drug design.

Recent research in the field of benzothiazole derivatives has highlighted their potential in addressing various therapeutic challenges. For instance, studies have shown that certain benzothiazole-based compounds can inhibit the growth of resistant cancer cell lines by targeting specific signaling pathways. The compound Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate has been investigated for its potential anticancer activity. Preliminary studies suggest that it may interfere with key cellular processes involved in cancer progression, such as cell proliferation and angiogenesis.

In addition to its anticancer potential, Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate has shown promise in other therapeutic areas. Researchers have explored its antimicrobial properties, finding that it can effectively inhibit the growth of various bacterial and fungal strains. This makes it a valuable candidate for developing novel antimicrobial agents to combat drug-resistant infections.

The synthesis of Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and methoxy groups onto the benzothiazole ring is typically achieved through halogenation and methylation reactions, respectively. The subsequent formation of the carbamate linkage is carried out using appropriate carbodiimide reagents or other carbamate-forming methodologies.

The pharmacokinetic properties of Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate are also an area of interest. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body and for optimizing its therapeutic efficacy. The solubility and stability of the compound under various physiological conditions have been carefully assessed to ensure its suitability for clinical applications.

The development of new drugs often involves extensive computational modeling and molecular docking studies to predict the interactions between the compound and biological targets. In the case of Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate, computational studies have been used to identify potential binding sites on target enzymes and receptors. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The safety profile of Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies involve exposing laboratory animals to varying doses of the compound and monitoring their health status over time. The results from these studies help determine safe dosage ranges and identify any potential adverse effects that may need to be addressed before human clinical trials.

The potential applications of Benzyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-y l)carbamate extend beyond oncology and antimicrobial therapy. Researchers are exploring its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzothiazole derivative has shown promise in modulating neurotransmitter activity and protecting against neurodegeneration.

In conclusion, Benzyl N-(6-bromo-4-methoxy-l,l -benzothiazol -2 -y l )carbamat e (CAS No . 2680700 -32 -5 ) is a multifaceted compound with significant potential in pharmaceutical applications . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . As research continues , this compound is expected to contribute valuable insights into drug discovery and provide new therapeutic options for various diseases .